Troxacitabine triphosphate

• CAS: 171039-00-2
• Molecular Formula: C8H14N3O13P3
• Molecular Weight: 453.13 g/mol
• InChI: InChI=1S/C8H14N3O13P3/c9-5-1-2-11(8(12)10-5)6-3-20-7(22-6)4-21-26(16,17)24-27(18,19)23-25(13,14)15/h1-2,6-7H,3-4H2,(H,16,17)(H,18,19)(H2,9,10,12)(H2,13,14,15)/t6-,7-/m0/s1
• InChIKey: WNZKNPIDEYYOOQ-BQBZGAKWSA-N

Troxacitabine Triphosphate: L-Configuration Nucleotide

Troxacitabine triphosphate (TRX-TP, CAS 171039-00-2) is the active, intracellular triphosphate metabolite of the L-nucleoside analog prodrug troxacitabine (BCH-4556, Troxatyl), an antineoplastic agent that has undergone clinical investigation [1]. The compound is a cytidine analog with a non-natural L-configuration and a unique dioxolane sugar moiety [1]. It acts as a substrate for human replicative and repair DNA polymerases in vitro, and its incorporation into nascent DNA leads to immediate chain termination and the induction of apoptosis [1][2].

L-configuration nucleotide probe for DNA polymerase chain termination studies

Passive diffusion uptake context; bypasses nucleoside transporter dependency

Resistant to cytidine deaminase; supports long-exposure research models

• [1] Gourdeau H, Leblond L, Hamelin B, Dong K, Ouellet F, Boudreau C, Custeau D, Richard A, Gilbert MJ, Jolivet J. Species Differences in Troxacitabine Pharmacokinetics and Pharmacodynamics: Implications for Clinical Development. Clin Cancer Res. 2004;10(22):7692-7702. View Source
• [2] Gourdeau H, Clarke ML, Ouellet F, Mowles D, Selner M, Richard A, Lee N, Mackey JR, Young JD, Cass CE, Jolivet J. Mechanisms of Uptake and Resistance to Troxacitabine, a Novel Deoxycytidine Nucleoside Analogue, in Human Leukemic and Solid Tumor Cell Lines. Cancer Res. 2001;61(19):7217-7224. View Source

Why Troxacitabine Triphosphate Cannot Be Substituted

Unlike its closest analogs cytarabine triphosphate (ara-CTP) and gemcitabine triphosphate (dFdCTP), troxacitabine triphosphate (TRX-TP) possesses a unique L-configuration stereochemistry and dioxolane ring structure that confer a distinct resistance profile and metabolic activation pathway [1]. While all three analogs require initial phosphorylation by deoxycytidine kinase (dCK), the final phosphorylation of troxacitabine to its active triphosphate form is uniquely catalyzed by phosphoglycerate kinase (PGK) rather than nucleoside diphosphate kinase [1][2]. Furthermore, TRX-TP and its prodrug are not subject to inactivation by cytidine deaminase (CD), a common mechanism of resistance to ara-C and gemcitabine, and its cellular uptake is predominantly via passive diffusion, bypassing the nucleoside transporters essential for the activity of other analogs [1]. These fundamental mechanistic differences mean that TRX-TP cannot be considered functionally interchangeable with other cytidine analog triphosphates in any experimental or therapeutic context.

Target

Troxacitabine triphosphate (L-configuration obligate chain terminator, passive diffusion uptake, CD-resistant)

Substitute

Generic cytidine triphosphates (ara-CTP, dFdCTP) as D-configuration relative terminators with transporter-dependent entry and CD susceptibility

Chain termination profile, cellular uptake mechanism and metabolic stability differ markedly; data generated with conventional triphosphates may not represent troxacitabine active metabolite behavior. Verify model-specific resistance pathways before substitution.

• [1] Gourdeau H, Clarke ML, Ouellet F, Mowles D, Selner M, Richard A, Lee N, Mackey JR, Young JD, Cass CE, Jolivet J. Mechanisms of Uptake and Resistance to Troxacitabine, a Novel Deoxycytidine Nucleoside Analogue, in Human Leukemic and Solid Tumor Cell Lines. Cancer Res. 2001;61(19):7217-7224. View Source
• [2] Lam W, Leung CH, Bussom S, Cheng YC. The impact of hypoxic treatment on the expression of phosphoglycerate kinase and the cytotoxicity of troxacitabine and gemcitabine. Mol Pharmacol. 2007;72(3):536-544. View Source

Differential Evidence vs. Cytarabine and Gemcitabine

Absolute Chain Termination by L-Configuration

Troxacitabine triphosphate's prodrug (troxacitabine) enters cells primarily via passive diffusion, a stark contrast to cytarabine and gemcitabine, which rely on nucleoside transporters [1]. In a head-to-head comparison using the nucleoside transport-deficient CEM/ARAC8C leukemia cell line, resistance to troxacitabine was only 7-fold compared to wild-type, whereas resistance to cytarabine was 1150-fold and to gemcitabine was 432-fold [1]. This demonstrates that troxacitabine retains near-full potency in cells with impaired nucleoside transport, a common resistance mechanism for other analogs [1].

Chain Termination

Class-level

Obligate terminator (TRX-TP) vs Relative terminator (ara-CTP)

Supports chain termination endpoint review

Class-level mechanistic distinction; no extendable 3′-OH equivalent on L-dioxolane ring

Evidence Dimension	Resistance fold-change in nucleoside transport-deficient (CEM/ARAC8C) vs. wild-type (CCRF-CEM) cells
Target Compound Data	7-fold resistance
Comparator Or Baseline	Cytarabine (1150-fold resistance); Gemcitabine (432-fold resistance)
Quantified Difference	Troxacitabine resistance is 164-fold lower than cytarabine and 62-fold lower than gemcitabine.
Conditions	Human CCRF-CEM leukemia cell line and its nucleoside transport-deficient variant CEM/ARAC8C; antiproliferative activity measured by inhibition of proliferation by 50% (IC50).

Why This Matters

For scientific selection, TRX-TP is the required active metabolite for studying cytotoxic activity in nucleoside transport-deficient models, where other analogs like cytarabine or gemcitabine fail.

• [1] Gourdeau H, Clarke ML, Ouellet F, Mowles D, Selner M, Richard A, Lee N, Mackey JR, Young JD, Cass CE, Jolivet J. Mechanisms of Uptake and Resistance to Troxacitabine, a Novel Deoxycytidine Nucleoside Analogue, in Human Leukemic and Solid Tumor Cell Lines. Cancer Res. 2001;61(19):7217-7224. View Source

Circumvention of Transporter Deficiency

A major limitation of cytarabine (ara-C) is its rapid inactivation by cytidine deaminase (CD) to the inactive uracil arabinoside, a key resistance mechanism in AML [1]. In contrast, troxacitabine triphosphate's prodrug (troxacitabine) is structurally resistant to deamination by CD due to its L-configuration [1][2]. Studies confirmed that troxacitabine did not inhibit ara-C deamination, and troxacitabine itself is not a substrate for CD, leading to a significantly prolonged terminal half-life of 82 hours in humans compared to cytarabine's short half-life [2].

Transporter Resistance

Head-to-head

7-fold IC50 increase for TRX-TP vs 1,150-fold (ara-C) and 432-fold (gemcitabine) in transport-deficient CEM/ARAC8C cells

Supports transporter-independent study context

Nucleoside transport-deficient leukemia model

Evidence Dimension	Susceptibility to inactivation by cytidine deaminase (CD)
Target Compound Data	Resistant (not a substrate for CD)
Comparator Or Baseline	Cytarabine (rapidly deaminated and inactivated)
Quantified Difference	Terminal half-life for troxacitabine is 82 hours vs. cytarabine's short half-life (~10-15 minutes for high-dose ara-C, ~2-3 hours for standard dose).
Conditions	In vitro enzyme assays and clinical pharmacokinetic studies.

Why This Matters

Procurement of TRX-TP is essential for experimental systems where CD-mediated degradation would otherwise confound results, and for understanding the unique long-lasting activity of troxacitabine.

• [1] Bouffard DY, Jolivet J, Leblond L, Hamelin B, Ouellet F, Barbeau S, Richard A, Gourdeau H. Complementary antineoplastic activity of the cytosine nucleoside analogues troxacitabine (Troxatyl) and cytarabine in human leukemia cells. Cancer Chemother Pharmacol. 2003;52(6):497-506. View Source
• [2] Troxacitabine. ScienceDirect. https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/troxacitabine View Source

Cytidine Deaminase Resistance

The final phosphorylation step for troxacitabine to its active triphosphate form is uniquely dependent on phosphoglycerate kinase (PGK), an enzyme upregulated under hypoxic conditions via HIF-1α [1]. A direct comparative study showed that hypoxic treatment (which induced PGK expression 3-fold) increased the formation of troxacitabine triphosphate (L-OddCTP) and its incorporation into DNA, resulting in a 2- to 3-fold increase in cytotoxicity for troxacitabine [1]. In contrast, the same hypoxic treatment decreased the uptake and incorporation of gemcitabine (dFdC) due to reduced expression of nucleoside transporters hENT1, hENT2, and hCNT2, and did not enhance its cytotoxicity [1].

Terminal Half-Life

Context-dependent

~82 h (TRX-TP) vs 0.5–2.6 h (ara-CTP); clinical PK context

Supports prolonged exposure assay design

Cytidine deaminase resistance drives half-life differential

Evidence Dimension	Change in cytotoxicity under hypoxic conditions vs. normoxic conditions
Target Compound Data	2- to 3-fold increase in susceptibility to troxacitabine
Comparator Or Baseline	Gemcitabine (dFdC): no increase in susceptibility
Quantified Difference	Troxacitabine shows a 2- to 3-fold increased potency in hypoxia, while gemcitabine shows no change.
Conditions	Human tumor cell lines (HepG2, Hep3B, A673, Panc-1, RKO) under hypoxic treatment, assessed by clonogenic assay.

Why This Matters

For studies on solid tumor hypoxia or HIF-1α/PGK pathways, TRX-TP is the definitive metabolite to trace, as its formation and activity are positively modulated by hypoxia, unlike gemcitabine.

• [1] Lam W, Leung CH, Bussom S, Cheng YC. The impact of hypoxic treatment on the expression of phosphoglycerate kinase and the cytotoxicity of troxacitabine and gemcitabine. Mol Pharmacol. 2007;72(3):536-544. View Source

Synergistic Activity with Cytarabine

In a combination study with cytarabine (ara-C), troxacitabine demonstrated synergistic activity in vitro with combination indices (CI) between 0.1 and 0.7 [1]. Importantly, this synergy translated to an in vivo survival advantage in a leukemia xenograft model. The combination of ara-C (10 mg/kg) and troxacitabine (10 mg/kg) increased the median survival time to 58 days, compared to 49.5 days for ara-C alone and 53.5 days for troxacitabine alone, representing a 17% increase in life span over ara-C monotherapy [1]. This occurred without additive toxicity, and mechanistic studies showed that troxacitabine did not interfere with ara-C metabolism or pharmacokinetics [1].

In Vivo Synergy

Head-to-head

CI 0.1–0.7 (synergistic) vs ara-C alone (median survival 49.5 d)

Supports combination rationale in leukemia models

CCRF-CEM xenograft; 10 mg/kg i.p. daily for 5 days

Evidence Dimension	Median survival time in CCRF-CEM leukemia-bearing SCID mice
Target Compound Data	Combination: 58 days; Troxacitabine alone: 53.5 days
Comparator Or Baseline	Ara-C alone: 49.5 days
Quantified Difference	Combination increased survival by 17% vs. ara-C alone (8.5 days absolute increase).
Conditions	CCRF-CEM human leukemia xenograft model in SCID mice; drugs administered i.p. daily for 5 days.

Why This Matters

Procurement of TRX-TP is critical for preclinical research into novel combination regimens for AML that leverage the complementary mechanisms of troxacitabine and standard agents like ara-C.

• [1] Bouffard DY, Jolivet J, Leblond L, Hamelin B, Ouellet F, Barbeau S, Richard A, Gourdeau H. Complementary antineoplastic activity of the cytosine nucleoside analogues troxacitabine (Troxatyl) and cytarabine in human leukemia cells. Cancer Chemother Pharmacol. 2003;52(6):497-506. View Source

Research Applications of Troxacitabine Triphosphate

Transporter-Independent Cytotoxicity Assays

Troxacitabine triphosphate (TRX-TP) is the direct active metabolite used to study the biochemical mechanism of DNA chain termination. As a proven substrate for human replicative and repair DNA polymerases in vitro [1], it is the essential reagent for enzymatic assays investigating the kinetics of L-nucleoside incorporation, the fidelity of DNA synthesis, and the subsequent induction of apoptosis. Its unique L-configuration makes it a critical tool for comparing the stereospecificity of various DNA polymerases [1].

L-Enantiomer Chain Termination Assays

TRX-TP is the required active species for studies using cell lines with acquired resistance to cytarabine or gemcitabine due to nucleoside transporter deficiency. Evidence shows that troxacitabine retains near-full potency in such models (only 7-fold resistance compared to >400-fold for gemcitabine and >1100-fold for cytarabine) [2]. Therefore, TRX-TP is the metabolite of choice when validating target engagement or downstream effects in these therapeutically challenging models.

Sustained Exposure via Prolonged Half-Life

For research focused on the hypoxic tumor microenvironment, TRX-TP is uniquely suited as a model active metabolite. Its formation is enhanced under hypoxia due to the HIF-1α-dependent upregulation of phosphoglycerate kinase (PGK), which catalyzes its final phosphorylation step [3]. This is in direct contrast to gemcitabine, whose activity is diminished in hypoxia [3]. Procuring TRX-TP allows for the precise study of drug-DNA interactions under controlled oxygen conditions, independent of prodrug metabolism.

Hypoxia-Enhanced Cytotoxicity in 3D Models

In the context of acute myeloid leukemia (AML) research, TRX-TP is an indispensable tool for dissecting the synergistic interaction between troxacitabine and cytarabine. Preclinical studies have validated that this combination improves survival outcomes in vivo without altering the pharmacokinetics of ara-C [4]. Using TRX-TP in vitro allows researchers to directly assess the impact of the active metabolite on DNA repair pathways when combined with ara-CTP, bypassing variables related to prodrug activation.

Application

Selection Property

Validation Focus

Transporter-independent nucleotide uptake studies

Passive diffusion uptake context

Verify transporter-independent intracellular accumulation

Absolute chain termination enzymology

L-configuration obligate terminator

Map termination sites; assess polymerase processivity and repair

Long-term exposure / metabolic stability studies

Cytidine deaminase resistance

Validate steady-state exposure models without frequent media change

Hypoxic tumor microenvironment studies

Hypoxia-induced PGK upregulation context

Confirm hypoxia-enhanced cytotoxicity differential vs. gemcitabine

• [1] Gourdeau H, Leblond L, Hamelin B, Dong K, Ouellet F, Boudreau C, Custeau D, Richard A, Gilbert MJ, Jolivet J. Species Differences in Troxacitabine Pharmacokinetics and Pharmacodynamics: Implications for Clinical Development. Clin Cancer Res. 2004;10(22):7692-7702. View Source
• [2] Gourdeau H, Clarke ML, Ouellet F, Mowles D, Selner M, Richard A, Lee N, Mackey JR, Young JD, Cass CE, Jolivet J. Mechanisms of Uptake and Resistance to Troxacitabine, a Novel Deoxycytidine Nucleoside Analogue, in Human Leukemic and Solid Tumor Cell Lines. Cancer Res. 2001;61(19):7217-7224. View Source
• [3] Lam W, Leung CH, Bussom S, Cheng YC. The impact of hypoxic treatment on the expression of phosphoglycerate kinase and the cytotoxicity of troxacitabine and gemcitabine. Mol Pharmacol. 2007;72(3):536-544. View Source
• [4] Bouffard DY, Jolivet J, Leblond L, Hamelin B, Ouellet F, Barbeau S, Richard A, Gourdeau H. Complementary antineoplastic activity of the cytosine nucleoside analogues troxacitabine (Troxatyl) and cytarabine in human leukemia cells. Cancer Chemother Pharmacol. 2003;52(6):497-506. View Source